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Compound of Interest

Compound Name: Cedramber

Cat. No.: B1593874

In the landscape of fragrance chemistry, the woody-amber family of scents holds a prominent
position, valued for its ability to impart warmth, complexity, and substantivity to a wide range of
perfume compositions. Among the most utilized synthetic molecules in this category are
Cedramber and Iso E Super, both developed by International Flavors & Fragrances (IFF).
While often used to achieve similar olfactory effects, they possess distinct sensory profiles that
make them suitable for different applications. This guide provides a comparative sensory
evaluation of Cedramber and Iso E Super, supported by a detailed experimental protocol for

sensory analysis.

Comparative Olfactory Profile

While direct quantitative comparative sensory panel data for Cedramber and Iso E Super is
not publicly available, a qualitative comparison based on industry descriptions reveals key
differences in their olfactory characteristics.
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Sensory Attribute

Cedramber

Iso E Super

Odor Type

A dry, diffusive, and true
ambergris note with rich,

woody cedarwood aspects.

A smooth, woody, amber scent
with unique "velvet-like"

sensations.

Odor Character

Pronounced dry cedarwood
and ambergris with earthy and

vetiver undertones.

More transparent and less
complex, often described as
smooth, warm, and slightly

sweet.

Highly diffusive, providing a

Known for its ability to add

fullness and subtle strength,

Diffusion ] ]
radiant and powerful effect. enhancing the overall
fragrance.
Excellent longevity, lasting for Very long-lasting, with a
Substantivity over 125 hours on a smelling substantivity of over 172 hours
strip. on a smelling strip.
Used as a cornerstone woody- A versatile and popular
o amber ingredient for structure, molecule used across all
Applications

fixation, and diffusion in

various fragrance types.

fragrance genres to add
radiance and a velvety finish.

Experimental Protocols: Sensory Panel Evaluation

To quantitatively assess the sensory differences between fragrance ingredients like

Cedramber and Iso E Super, a structured sensory evaluation protocol is essential. The

following outlines a typical Quantitative Descriptive Analysis (QDA) methodology that could be

employed.

Objective

To identify and quantify the sensory attributes of Cedramber and Iso E Super.

Panelists
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A panel of 10-15 trained sensory assessors with demonstrated proficiency in evaluating
fragrance materials. Panelists are screened for olfactory acuity and their ability to articulate
sensory perceptions.

Sample Preparation

e Solutions: Prepare 1% solutions of both Cedramber and Iso E Super in a suitable, odorless
solvent such as diethyl phthalate (DEP) or ethanol.

» Blotters: Dip standard fragrance blotters (1 cm wide) into the solutions to a depth of 2 cm.

o Equilibration: Allow the blotters to air-dry for 5 minutes before evaluation to allow the initial
solvent notes to dissipate.

o Coding: Label the blotters with random three-digit codes to blind the samples for the
panelists.

Evaluation Procedure

o Lexicon Development: In initial sessions, panelists are presented with both samples and
collaboratively develop a lexicon of descriptive terms for the aromas. This may include terms
such as "woody," "amber," "cedar,” "dry," "sweet," "musky,"” and "velvety." Reference
standards for each descriptor may be provided to calibrate the panel.

 Intensity Rating: In subsequent sessions, panelists independently evaluate the coded
samples and rate the intensity of each attribute on a 15-cm line scale anchored with "low"
and "high."

» Data Collection: Panelists record their ratings on a data sheet or using sensory evaluation
software. The order of sample presentation is randomized for each panelist to minimize order
effects. A 5-minute break is taken between samples to prevent olfactory fatigue.

Data Analysis

The data from the line scales is converted to numerical values (e.g., 0-15). Statistical analysis,
such as Analysis of Variance (ANOVA), is then used to determine if there are significant

differences in the intensity of each attribute between Cedramber and Iso E Super. The results
can be visualized using spider web plots to provide a clear comparison of the sensory profiles.
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Generalized Olfactory Signaling Pathway

The perception of odorants like Cedramber and Iso E Super begins with the interaction of
these molecules with olfactory receptors in the nasal cavity. This interaction initiates a signal
transduction cascade that ultimately leads to the perception of smell in the brain.
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A simplified diagram of the olfactory signal transduction pathway.
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Experimental Workflow for Sensory Panel
Evaluation

The process of conducting a sensory panel evaluation for fragrance ingredients can be
visualized as a structured workflow, from panelist selection to data analysis and interpretation.
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» To cite this document: BenchChem. [A Comparative Sensory Panel Evaluation of Cedramber
and Iso E Super]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1593874#sensory-panel-evaluation-of-cedramber-in-
comparison-to-iso-e-super]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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